Cas no 1202864-73-0 (tert-Butan-1-13C, d9-ol)

• Product Name: tert-Butan-1-13C, d9-ol
• CAS No: 1202864-73-0
• MF: ₁₃C(CD₃)₃OH
• MW: 84.17
• CID: 4670121
• PubChem ID: 329760718
• Update Time: 2025-06-15

tert-Butan-1-13C, d9-ol Chemical and Physical Properties

Names and Identifiers

• tert-Butan-1-13C, d9-ol
• tert-Butan-1-13C, d9-ol 98 atom % D, 99 atom % 13C, 97% (CP)
• tert-Butan-1-13C, d?-ol

• MDL： MFCD09842728
• InChI Key： DKGAVHZHDRPRBM-KOKDSCFFSA-N

Experimental Properties

• Density: 0.878 g/mL at 25 °C
• Melting Point: 23-26 °C
• Boiling Point: 83 °C
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >

tert-Butan-1-13C, d9-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H332-H335
• Warning Statement： P210-P261-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN1120 - class 3 - PG 2 - Butanols
• WGK Germany：1
• Hazard Category Code： 11-20-36/37
• Safety Instruction： 9-16-46
• Hazardous Material Identification：

Additional information on tert-Butan-1-13C, d9-ol

Comprehensive Analysis of tert-Butan-1-13C, d9-ol (CAS No. 1202864-73-0): Applications and Innovations in Isotope-Labeled Chemistry

In the rapidly evolving field of isotope-labeled compounds, tert-Butan-1-13C, d9-ol (CAS No. 1202864-73-0) has emerged as a critical reagent for advanced research in pharmaceuticals, environmental science, and metabolic studies. This 13C and deuterium-labeled derivative of tert-butanol offers unparalleled precision in tracing molecular pathways, making it indispensable for modern analytical techniques like NMR spectroscopy and mass spectrometry. Its unique isotopic signature enables researchers to track metabolic fluxes, study reaction mechanisms, and validate synthetic routes with exceptional accuracy.

The growing demand for isotope-enriched compounds reflects broader trends in drug discovery and environmental monitoring. As regulatory agencies emphasize the need for detailed ADME (Absorption, Distribution, Metabolism, Excretion) studies, compounds like tert-Butan-1-13C, d9-ol have seen increased adoption in pharmacokinetic research. Recent publications highlight its utility in probing enzyme kinetics and protein-ligand interactions, particularly when combined with cutting-edge LC-MS/MS platforms. The compound's stability under physiological conditions further enhances its value for in vivo tracing experiments.

From a synthetic chemistry perspective, the preparation of tert-Butan-1-13C, d9-ol involves sophisticated isotope incorporation techniques that maintain high chemical and isotopic purity. Advanced manufacturers employ catalytic deuteration methods coupled with 13C-enriched precursors to achieve >98% isotopic enrichment, as verified by high-resolution mass analysis. This level of purity is crucial when the compound serves as a quantitative internal standard in analytical workflows, where even minor isotopic impurities could skew experimental results.

The compound's physicochemical properties warrant special consideration. With its deuterium-labeled methyl groups and 13C-enriched carbon backbone, tert-Butan-1-13C, d9-ol exhibits slightly altered hydrogen bonding capacity compared to its non-labeled counterpart. These subtle differences become significant in solvent effect studies and phase behavior investigations, particularly when used as a probe molecule for supramolecular chemistry applications. Researchers have successfully utilized it to elucidate solvent-solute interactions in complex multi-component systems.

Emerging applications in material science demonstrate the versatility of tert-Butan-1-13C, d9-ol. Recent studies have incorporated it into deuterated polymers for neutron scattering experiments, where the contrast between hydrogen and deuterium atoms enables precise mapping of molecular dynamics. The 13C label further provides complementary data through solid-state NMR, creating multidimensional characterization capabilities for novel materials. This dual-labeling approach represents a significant advancement over traditional single-isotope methods.

Quality control protocols for tert-Butan-1-13C, d9-ol require specialized analytical approaches. Leading suppliers implement GC-IRMS (Gas Chromatography-Isotope Ratio Mass Spectrometry) to verify isotopic distribution patterns, alongside conventional HPLC purity checks. Batch-to-batch consistency is particularly critical when the compound is used in clinical research or regulatory submissions, where reproducibility directly impacts study validity. Documentation typically includes comprehensive certificates of analysis detailing both chemical and isotopic parameters.

Storage and handling recommendations for tert-Butan-1-13C, d9-ol emphasize protection against isotopic exchange with atmospheric moisture. Best practices suggest storage under argon atmosphere in sealed amber vials at controlled temperatures. These precautions maintain isotopic integrity during long-term storage, especially important for researchers conducting longitudinal studies requiring identical reference materials over extended periods. Proper handling ensures the compound's performance in sensitive applications like isotope dilution mass spectrometry.

The commercial landscape for isotope-labeled tert-butanol derivatives has expanded significantly, driven by increasing demand from contract research organizations and academic laboratories. Market analysis indicates particular growth in the Asia-Pacific region, where pharmaceutical innovation hubs are investing heavily in isotope-assisted drug development. Suppliers now offer customized labeling patterns and bulk quantities to support large-scale studies, reflecting the compound's transition from niche reagent to mainstream research tool.

Future directions for tert-Butan-1-13C, d9-ol applications appear closely tied to advancements in analytical instrumentation. The rising adoption of high-field NMR systems and orbitrap mass spectrometers creates new opportunities for exploiting its isotopic signature in structural elucidation challenges. Simultaneously, the compound's role in green chemistry initiatives is being explored, as its tracing capabilities may help optimize synthetic routes for reduced environmental impact. These developments position CAS 1202864-73-0 as a compound with enduring relevance across multiple scientific disciplines.